Cas no 330550-93-1 (2-Chloro-4-(ethylamino)-5-nitropyrimidine)
330550-93-1 structure
Product Name:2-Chloro-4-(ethylamino)-5-nitropyrimidine
CAS No:330550-93-1
MF:C6H7ClN4O2
MW:202.59837937355
CID:2140716
PubChem ID:7147233
Update Time:2024-03-01
2-Chloro-4-(ethylamino)-5-nitropyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-4-(ethylamino)-5-nitropyrimidine
- 2-chloro-N-ethyl-5-nitropyrimidin-4-amine
- MHYPLWZTFXKBEA-UHFFFAOYSA-N
- FCH1383213
- 4-Pyrimidinamine, 2-chloro-N-ethyl-5-nitro-
- (2-chloro-5-nitro-pyrimidin-4-yl)-ethyl-amine
- 2-Chloro-4-(ethylamino)-5-nitropyrimidine
-
- Inchi: 1S/C6H7ClN4O2/c1-2-8-5-4(11(12)13)3-9-6(7)10-5/h3H,2H2,1H3,(H,8,9,10)
- InChI Key: MHYPLWZTFXKBEA-UHFFFAOYSA-N
- SMILES: ClC1=NC=C(C(=N1)NCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 202.0257532g/mol
- Monoisotopic Mass: 202.0257532g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.6
- XLogP3: 2.2
2-Chloro-4-(ethylamino)-5-nitropyrimidine Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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